N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(4-chlorophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H22ClNO3/c18-14-6-4-13(5-7-14)10-16(20)19-11-15-12-21-17(22-15)8-2-1-3-9-17/h4-7,15H,1-3,8-12H2,(H,19,20)
• InChI Key: YOUSEQMFYMGWEB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC(O2)CNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H22ClNO3
• Molecular Weight: 323.8 g/mol
• CAS No.: 899957-52-9

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C17H22ClNO3 and its molecular weight is 323.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antibacterial Properties

A series of derivatives designed and synthesized based on the spirothiazolidinone scaffold, including structures similar to N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(4-chlorophenyl)acetamide, have demonstrated significant antiviral activities. For instance, certain compounds exhibited strong activity against influenza A/H3N2 virus and human coronavirus 229E, highlighting the versatility of the spirothiazolidinone scaffold in achieving new classes of antiviral molecules (Çağla Begüm Apaydın et al., 2020). Additionally, a novel series of N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives were synthesized, showing broad-spectrum antibacterial activity against tested microorganisms, further indicating the potential of derivatives in antibacterial applications (Mayuri A. Borad et al., 2015).

Synthetic Methodologies

The synthesis of 1,4-Dioxaspiro[4.5]decan-8-one, a compound with structural similarities to this compound, showcases the compound's importance as a bifunctional synthetic intermediate used in the production of pharmaceutical intermediates, liquid crystals, and insecticides. This synthesis emphasizes the compound's utility in creating a variety of important organic chemicals (Zhang Feng-bao, 2006).

Pharmacological Exploration

Research on derivatives such as N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5] decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide demonstrates the exploration of these compounds for their biological activities. Such studies provide insights into the potential pharmacological applications of these derivatives, including their theoretical studies and biological properties (Mahboobe Amirani Poor et al., 2018).